Cas no 1858811-05-8 (2-(2-Methyl-2H-1,2,3,4-tetrazol-5-yl)butanoic acid)

• Product Name: 2-(2-Methyl-2H-1,2,3,4-tetrazol-5-yl)butanoic acid
• CAS No: 1858811-05-8
• MF: C₆H₁₀N₄O₂
• MW: 170.16920042038
• CID: 5745762
• PubChem ID: 57355531
• Update Time: 2025-05-27

2-(2-Methyl-2H-1,2,3,4-tetrazol-5-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1138802
• 2-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)butanoic acid
• 1858811-05-8
• 2H-Tetrazole-5-acetic acid, α-ethyl-2-methyl-
• 2-(2-Methyl-2H-1,2,3,4-tetrazol-5-yl)butanoic acid

• Inchi： 1S/C6H10N4O2/c1-3-4(6(11)12)5-7-9-10(2)8-5/h4H,3H2,1-2H3,(H,11,12)
• InChI Key： NITIPXZISMJGSW-UHFFFAOYSA-N
• SMILES： OC(C(C1N=NN(C)N=1)CC)=O

Computed Properties

• Exact Mass: 170.08037557g/mol
• Monoisotopic Mass: 170.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 372.0±44.0 °C(Predicted)
• pka: 3.54±0.27(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles